Cas no 5236-53-3 (ethyl 2-[(3-ethoxy-3-oxopropanoyl)amino]benzoate)

• Product name: ethyl 2-[(3-ethoxy-3-oxopropanoyl)amino]benzoate
• CAS No: 5236-53-3
• MF: C₁₄H₁₇NO₅
• MW: 279.28848
• CID: 1577263
• PubChem ID: 789845

ethyl 2-[(3-ethoxy-3-oxopropanoyl)amino]benzoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-[(3-ethoxy-3-oxopropanoyl)amino]benzoate
• CBMicro_014899
• AKOS001592590
• BIM-0014795.P001
• Oprea1_415670
• MFCD00572626
• SR-01000200131
• 146828-48-0
• SR-01000200131-1
• ETHYL 2-[(2-ETHOXYCARBONYLACETYL)AMINO]BENZOATE
• ETHYL 2-(3-ETHOXY-3-OXOPROPANAMIDO)BENZOATE
• DTXSID10355033
• CB14122
• SMSF0005158
• 5236-53-3

• Inchi： InChI=1S/C14H17NO5/c1-3-19-13(17)9-12(16)15-11-8-6-5-7-10(11)14(18)20-4-2/h5-8H,3-4,9H2,1-2H3,(H,15,16)
• InChI Key： FSMBROCPZBVFJP-UHFFFAOYSA-N
• SMILES： CCOC(=O)CC(=O)NC1=CC=CC=C1C(=O)OCC

Computed Properties

• Exact Mass: 279.11071
• Monoisotopic Mass: 279.110673
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.7
• XLogP3: 2.4

Experimental Properties

• Density: 1.214
• Boiling Point: 458.7°C at 760 mmHg
• Flash Point: 231.2°C
• Refractive Index: 1.544
• PSA: 81.7